Cas no 1246765-45-6 (Methyl 6-chloro-2-ethoxynicotinate)

Methyl 6-chloro-2-ethoxynicotinate is a versatile nicotinic acid derivative primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—the chloro and ethoxy substituents on the pyridine ring—enhance reactivity in cross-coupling and substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The methyl ester group offers further functionalization potential via hydrolysis or transesterification. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its utility in medicinal chemistry is underscored by its role in developing bioactive molecules, particularly those targeting CNS and antimicrobial pathways. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its reactive chloro substituent.

Methyl 6-chloro-2-ethoxynicotinate structure

1246765-45-6 structure

Product Name:Methyl 6-chloro-2-ethoxynicotinate

CAS No:1246765-45-6

MF:C₉H₁₀ClNO₃

MW:215.633601665497

CID:1029696

PubChem ID:71627122

Update Time:2025-05-27

Methyl 6-chloro-2-ethoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-chloro-2-ethoxynicotinate
- methyl 6-chloro-2-ethoxypyridine-3-carboxylate
- Methyl6-chloro-2-ethoxynicotinate
- SCHEMBL424839
- DTXSID60856500
- DB-096398
- 1246765-45-6
- Inchi： 1S/C9H10ClNO3/c1-3-14-8-6(9(12)13-2)4-5-7(10)11-8/h4-5H,3H2,1-2H3
- InChI Key： LSSNWHOLCXIBOK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OC)C(=N1)OCC

Computed Properties

Exact Mass: 215.0349209g/mol
Monoisotopic Mass: 215.0349209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 48.4Å²

Methyl 6-chloro-2-ethoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM178599-1g	methyl 6-chloro-2-ethoxynicotinate	1246765-45-6	95%	1g	$514	2021-08-05
Chemenu	CM178599-1g	methyl 6-chloro-2-ethoxynicotinate	1246765-45-6	95%	1g	$514	2022-06-13
Alichem	A029206240-1g	Methyl 6-chloro-2-ethoxynicotinate	1246765-45-6	95%	1g	$605.00	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763623-5g	Methyl 6-chloro-2-ethoxynicotinate	1246765-45-6	98%	5g	￥8084.00	2024-08-09